Cas no 26675-99-0 (2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-)

2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)- structure
26675-99-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-
CAS No:26675-99-0
MF:C9H11F3N2O2
MW:236.191052675247
CID:1428260
Update Time:2024-08-15

2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-
    • Inchi: 1S/C9H11F3N2O2/c1-8(2,3)14-6(15)4-5(9(10,11)12)13-7(14)16/h4H,1-3H3,(H,13,16)
    • InChI Key: VVXRFIPOMDCUAM-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C(F)(F)F)=CC(=O)N1C(C)(C)C

Computed Properties

  • Exact Mass: 236.07733

Experimental Properties

  • Density: 1.333±0.06 g/cm3(Predicted)
  • PSA: 49.41
  • pka: 7.57±0.40(Predicted)
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